Cas no 265314-19-0 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide
• CAS No: 265314-19-0
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD08556243
• CID: 3925559
• PubChem ID: 9581067
• Update Time: 2025-05-19

3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanimidamide, N-hydroxy-3,5-dimethyl-
• (1E)-3-(3,5-dimethyl-1H-pyrazol-1-yl)-N-hydroxypropanimidamide
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide
• CCG-55424
• AKOS000188299
• 265314-19-0
• EN300-230854
• 3-(3,5-dimethylpyrazol-1-yl)-N'-hydroxypropanimidamide
• 3-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-N'~1~-HYDROXYPROPANIMIDAMIDE
• SR-01000644449-1
• (1E)-3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide
• SCHEMBL5946092

• MDL： MFCD08556243
• Inchi： 1S/C8H14N4O/c1-6-5-7(2)12(10-6)4-3-8(9)11-13/h5,13H,3-4H2,1-2H3,(H2,9,11)
• InChI Key： OQMUWCHCPBAXIF-UHFFFAOYSA-N
• SMILES： N1(CCC(NO)=N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 182.11676108Da
• Monoisotopic Mass: 182.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.1±44.0 °C at 760 mmHg
• Flash Point: 180.6±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide

Introduction to 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide (CAS No. 265314-19-0)

3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide (CAS No. 265314-19-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of the pyrazole class of heterocyclic compounds. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The specific structure of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide makes it a promising candidate for various therapeutic applications.

The chemical structure of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide consists of a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, and an N'-hydroxypropanimidamide moiety attached to the 1-position of the pyrazole ring. This unique arrangement of functional groups imparts specific chemical and biological properties to the compound. The hydroxylamine group (N'-hydroxy) is particularly noteworthy as it can participate in various chemical reactions and interactions with biological targets.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide. One of the key areas of interest is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide has also been investigated for its analgesic effects. Preclinical studies have demonstrated that this compound can reduce pain responses in animal models of nociception. The mechanism behind its analgesic activity is thought to involve the modulation of pain signaling pathways, potentially through interactions with opioid receptors or other pain-related targets.

The antipyretic properties of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide have also been explored. Research indicates that this compound can effectively lower body temperature in fever models, suggesting its potential use in treating fever associated with infections or other inflammatory conditions.

In addition to its direct biological activities, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide has shown promise as a lead compound for drug development. Its structural features make it amenable to chemical modifications that can enhance its pharmacological properties. For example, modifications to the N'-hydroxypropanimidamide moiety or the substitution pattern on the pyrazole ring can be used to optimize its potency, selectivity, and pharmacokinetic profile.

The safety profile of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown that this compound has a favorable safety margin when administered at therapeutic doses. However, further research is needed to fully characterize its safety profile and identify any potential side effects or contraindications.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide in various therapeutic settings. These trials aim to provide robust data on its performance in human subjects and pave the way for potential approval as a new drug candidate.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-N'-hydroxypropanimidamide (CAS No. 265314-19-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.